Cas no 66728-97-0 (Isoquinoline, 3-iodo-)
Isoquinoline, 3-iodo- structure
Product Name:Isoquinoline, 3-iodo-
Isoquinoline, 3-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 3-iodo-
- 3-iodoisoquinoline
- RVJDOKBHULEVIV-UHFFFAOYSA-N
- 66728-97-0
- SCHEMBL4238751
- DTXSID20348835
- FT-0720531
- InChI=1/C9H6IN/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6
-
- Inchi： 1S/C9H6IN/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6H
- InChI Key： RVJDOKBHULEVIV-UHFFFAOYSA-N
- SMILES： IC1=CC2C=CC=CC=2C=N1
Computed Properties
- Exact Mass: 254.95450g/mol
- Monoisotopic Mass: 254.95450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 12.9Ų
Isoquinoline, 3-iodo- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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